Cas no 1100761-34-9 (5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline)
5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline
- 5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-octyloxyphenyl)quinoxaline
- Quinoxaline, 5,8-bis(5-bromo-2-thienyl)-2,3-bis[3-(octyloxy)phenyl]-
- Quinoxaline,5,8-bis(5-bromo-2-thienyl)-2,3-bis[3-(octyloxy)phenyl]-
- 1100761-34-9
- 5,8-bis(5-broMothiophen-
- 5,8-Bis(5-bromo-2-thienyl)-2,3-bis[3-(octyloxy)phenyl]quinoxaline
- 2-yl)-2,3-bis(3-
- 5,8(c)\\bis(5(c)\\broMothiophen(c)\\ 2(c)\\yl)(c)\\2,3(c)\\bis(3(c)\\ (octyloxy)phenyl)quinoxal ine
- SCHEMBL12131310
- DB-219259
-
- Inchi: 1S/C44H48Br2N2O2S2/c1-3-5-7-9-11-13-27-49-33-19-15-17-31(29-33)41-42(32-18-16-20-34(30-32)50-28-14-12-10-8-6-4-2)48-44-36(38-24-26-40(46)52-38)22-21-35(43(44)47-41)37-23-25-39(45)51-37/h15-26,29-30H,3-14,27-28H2,1-2H3
- InChI Key: APWNEFWBTHVGBF-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2=CC=C(C3=CC=C(S3)Br)C3=C2N=C(C2=CC=CC(=C2)OCCCCCCCC)C(C2=CC=CC(=C2)OCCCCCCCC)=N3)S1
Computed Properties
- Exact Mass: 858.15200
- Monoisotopic Mass: 858.15240g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 52
- Rotatable Bond Count: 20
- Complexity: 922
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 100.72000
- LogP: 15.42440
5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1689005-1g |
5,8-Bis(5-bromo-2-thienyl)-2,3-bis[3-(octyloxy)phenyl]quinoxaline |
1100761-34-9 | 98% | 1g |
¥13800.00 | 2024-08-09 |
5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline
Research Briefing on 5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline (CAS: 1100761-34-9)
In recent years, the compound 5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline (CAS: 1100761-34-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in organic electronics and photodynamic therapy. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, characterization, and emerging applications.
The compound belongs to the quinoxaline derivative family, which is known for its electron-accepting properties and versatility in optoelectronic applications. Recent studies have highlighted its role as a key building block in the development of organic semiconductors and photovoltaic materials. The presence of bromothiophene and octyloxy phenyl groups enhances its solubility and processability, making it suitable for solution-based fabrication techniques.
A 2023 study published in Advanced Materials demonstrated the use of 5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline in the fabrication of high-performance organic field-effect transistors (OFETs). The researchers reported a charge carrier mobility of 0.45 cm²/V·s, attributed to the compound's planar quinoxaline core and efficient π-π stacking. This performance is comparable to some of the best-known polymeric semiconductors, suggesting its potential for flexible electronics.
In the realm of photodynamic therapy (PDT), preliminary in vitro studies have shown that this compound exhibits strong absorption in the visible spectrum (λmax ≈ 450 nm) and generates reactive oxygen species (ROS) upon light irradiation. A 2022 study in Journal of Medicinal Chemistry explored its photosensitizing properties against cancer cell lines, revealing a 70% reduction in cell viability under blue light exposure. However, further optimization is required to improve its selectivity and reduce off-target effects.
The synthesis of 5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline typically involves a multi-step process starting from 3-(octyloxy)benzaldehyde and 1,2-diaminobenzene, followed by bromination and Suzuki coupling reactions. Recent advancements in catalytic systems have improved the yield to over 85%, as reported in a 2023 Organic Process Research & Development paper. Scalability remains a challenge due to the need for palladium catalysts and stringent reaction conditions.
Looking ahead, researchers are investigating modifications to the molecular structure to enhance its electronic properties and biological activity. Computational studies using density functional theory (DFT) predict that replacing the bromine atoms with fluorine could significantly increase the compound's electron affinity while maintaining its stability. Such derivatives are currently under experimental validation in several laboratories worldwide.
In conclusion, 5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline represents a promising multifunctional material with applications spanning from organic electronics to biomedical research. Future studies should focus on structure-activity relationships, large-scale synthesis optimization, and in vivo validation of its therapeutic potential.
1100761-34-9 (5,8-bis(5-bromothiophen-2-yl)-2,3-bis(3-(octyloxy)phenyl)quinoxaline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)